Cas no 1343059-26-6 (2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide)

• Product Name: 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide
• CAS No: 1343059-26-6
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• CID: 5799033
• PubChem ID: 64041456
• Update Time: 2025-11-02

2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N-ethyl-N-methyl-
• 2-(3-Amino-4-chloro-1h-pyrazol-1-yl)-N-ethyl-N-methylacetamide
• 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide

• Inchi： 1S/C8H13ClN4O/c1-3-12(2)7(14)5-13-4-6(9)8(10)11-13/h4H,3,5H2,1-2H3,(H2,10,11)
• InChI Key： UVGYBDLZEAKGQT-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)C)=O)C=C(Cl)C(N)=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 379.9±32.0 °C(Predicted)
• pka: 1.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide

Comprehensive Overview of 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide (CAS No. 1343059-26-6)

2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide (CAS No. 1343059-26-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its pyrazole core and acetamide side chain, exhibits unique properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and functional groups.

The compound’s 3-amino-4-chloro-pyrazole moiety is particularly noteworthy, as it contributes to its reactivity and binding affinity in biological systems. The presence of both ethyl and methyl groups on the acetamide nitrogen further enhances its solubility and pharmacokinetic properties. These features make 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide a promising candidate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide has surged, driven by their applications in medicinal chemistry and crop protection. The compound’s ability to act as a building block for more complex molecules has made it a focal point in synthetic chemistry. Its CAS No. 1343059-26-6 is frequently searched in scientific databases, reflecting its growing relevance in research and industrial settings.

One of the key advantages of 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide is its compatibility with modern green chemistry principles. Researchers are exploring its synthesis under eco-friendly conditions, aligning with global trends toward sustainable chemical production. This aspect is particularly appealing to industries aiming to reduce their environmental footprint while maintaining high efficiency.

The compound’s pharmacological potential is another area of intense study. Preliminary studies suggest that derivatives of 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide may exhibit bioactive properties, including antimicrobial and anti-inflammatory effects. These findings have sparked interest in its use for developing new therapeutic agents, especially in the context of drug-resistant infections, a pressing global health concern.

From a commercial perspective, CAS No. 1343059-26-6 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its cost-effectiveness and scalability further enhance its appeal for large-scale applications.

In summary, 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide (CAS No. 1343059-26-6) represents a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with its potential for sustainable synthesis and bioactive properties, position it as a compound of significant interest for future research and development.